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Cat. No.: S524187

Get Quote

The table below summarizes the core technical data available for collinomycin, a compound belonging to

the rubromycin family of aromatic polyketides.

Property Description

IUPAC Name methyl 7,8-dihydroxy-6-[2-(8-hydroxy-5,7-dimethoxy-4,9-dioxobenzo[f]
[1]benzofuran-2-yl)ethyl]-1-oxoisochromene-3-carboxylate [1]

Molecular
Formula

C₂₇H₂₀O₁₂ [1]

Molecular Weight 536.4 g/mol [1]

CAS Registry No. 27267-69-2 [1]

Chemical Family Pentangular polyphenol; Aromatic polyketide of the rubromycin group [2]

Producing
Organism

Streptomyces collinus (e.g., strain Tü 365) [1]

Key Structural
Feature

A unique bisbenzannulated [5,6]-spiroketal system connecting a naphthazarin

motif to an isocoumarin unit [2]

Reported
Bioactivities

Antimicrobial, anticancer, and enzyme inhibition activities [2] [1]
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Production and Biosynthesis

The production of collinomycin involves both natural extraction and targeted fermentation.

Natural Producer: The primary source is the soil-dwelling actinomycete, Streptomyces collinus.

Strain Tü 365 is one of the most well-characterized producers, with a genome dedicated to diverse
secondary metabolites [1].

Biosynthetic Class: It is synthesized by a type II polyketide synthase (PKS) system, which is
typical for complex aromatic polyketides in actinomycetes [1]. The intriguing spiroketal formation is

mediated by tailoring oxidases [2].
Fermentation Optimization: Key parameters for maximizing yield through fermentation have been

identified [1]:
Temperature: Optimal growth and production typically occur between 28-30°C.

pH: Initial pH values between 6-7 are generally optimal.
Nutrients: Systematic evaluation of carbon (e.g., glucose, starch, glycerol) and nitrogen

sources (e.g., peptone, yeast extract) is critical.
Methodology: Response surface methodology is an effective statistical approach for optimizing

these multiple variables simultaneously [1].

Biological Activity and Research Context

Collinomycin is noted for its diverse biological activities, which are shared across the rubromycin family.

Broad Bioactivity Profile: Like other rubromycins, collinomycin has been reported to exhibit

antimicrobial, anticancer, and enzyme inhibition properties [2].
Research on β-Rubromycin: Much of the recent functional research in the rubromycin family has

focused on β-rubromycin, a closely related compound. For instance, one study used a chemical
genetic approach with β-rubromycin and found it to be a potent inhibitor of cyst germination in the

oomycete pathogens Phytophthora infestans and Pythium aphanidermatum (IC₅₀ = 19.8 μg/L). The
study further revealed that β-rubromycin stimulated the expression of a RIO kinase-like gene involved

in morphological development [3]. This suggests a potential mode of action that may be relevant to
understanding the broader rubromycin family.

Recent Breakthrough: A New Antibiotic Discovery

While researching collinomycin, a highly relevant and recent discovery was identified. Scientists have found

a powerful new antibiotic, pre-methylenomycin C lactone, which was "hiding in plain sight" as a
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biosynthetic intermediate in the pathway that produces the known antibiotic methylenomycin A in

Streptomyces coelicolor [4] [5] [6].

The following diagram illustrates the key relationship in this discovery:

Streptomyces coelicolor
(Soil Bacterium)

Pre-methylenomycin C Lactone
(Potent Antibiotic Intermediate)

 Biosynthetic
Pathway

Methylenomycin A
(Known Antibiotic, Less Potent)

 Further
Enzymatic Steps

Click to download full resolution via product page

Relationship between the bacterium, the potent intermediate, and the final antibiotic product.

This discovery is significant because [4] [5] [6]:

Superior Potency: The intermediate, pre-methylenomycin C lactone, is over 100 times more active
against a range of Gram-positive bacteria than the final product, methylenomycin A.

Activity Against Superbugs: It is highly effective against drug-resistant pathogens like MRSA
(Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus).
Resistance Profile: Encouragingly, no bacterial resistance to this compound was detected in
laboratory conditions that typically lead to resistance against the last-resort antibiotic vancomycin.

New Discovery Paradigm: This finding highlights that probing biosynthetic intermediates, rather than
just final products, is a promising new strategy for antibiotic discovery.

How to Proceed with Further Research
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Given that collinomycin itself is part of a well-studied family, the most cutting-edge research may lie in

related areas. To deepen your investigation, I suggest you:

Focus on Biosynthetic Intermediates: The discovery of pre-methylenomycin C lactone underscores
the potential of investigating intermediate compounds in known pathways. This could be a fruitful

approach for discovering new, potent versions of existing drug families.
Explore Modern Activation Strategies: To access novel compounds from strains like S. collinus,

consider exploring techniques like co-culture with mycolic acid-containing bacteria (MACB) [7] or
other methods to "awaken" silent biosynthetic gene clusters in microbial genomes.

Leverage Genomic Data: As demonstrated with the novel marine strain Streptomyces sediminicola,
genome mining for secondary metabolite biosynthetic gene clusters is a powerful first step to guide

the isolation of new bioactive compounds [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b524187#collinomycin-early-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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